Cas no 120040-07-5 (6-hydroxy-6-(hydroxymethyl)pyran-3-one)

6-hydroxy-6-(hydroxymethyl)pyran-3-one structure
120040-07-5 structure
Product Name:6-hydroxy-6-(hydroxymethyl)pyran-3-one
CAS No:120040-07-5
MF:C6H8O4
MW:144.125322341919
CID:2616927
PubChem ID:14827350
Update Time:2025-04-21

6-hydroxy-6-(hydroxymethyl)pyran-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-hydroxy-6-(hydroxymethyl)pyran-3-one
    • SCHEMBL26625771
    • DTXCID50515230
    • 6-Hydroxy-6-(hydroxymethyl)-2H-pyran-3(6H)-one
    • DTXSID40564454
    • DB-118720
    • 120040-07-5
    • Inchi: 1S/C6H8O4/c7-4-6(9)2-1-5(8)3-10-6/h1-2,7,9H,3-4H2
    • InChI Key: RGCSDTXDIBGXMG-UHFFFAOYSA-N
    • SMILES: O1CC(C=CC1(CO)O)=O

Computed Properties

  • Exact Mass: 144.04225873Da
  • Monoisotopic Mass: 144.04225873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 66.8Ų
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk